2-Naphthalenesulfinic acid sodium salt

• IUPAC Name: sodium;naphthalene-2-sulfinate
• InChI: InChI=1S/C10H8O2S.Na/c11-13(12)10-6-5-8-3-1-2-4-9(8)7-10;/h1-7H,(H,11,12);/q;+1/p-1
• InChI Key: JGGFVSGYTHUAOQ-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)[O-].[Na+]
• Molecular Formula: C10H7NaO2S
• Molecular Weight: 214.22 g/mol

Description

2-Naphthalenesulfinic acid sodium salt, also known as Sodium 2-naphthalenesulfonate, is a chemical compound with the empirical formula C10H7NaO3S and a molecular weight of 230.22. It is often used as an ion-pair reagent, enhancing the separation of ionic and highly polar substances. It has been studied for its ability to induce various aggregates such as spherical and elongated micelles, tubular and rodlike aggregates, as well as vesicles.

Synthesis Analysis

The synthesis of 2-Naphthalenesulfinic acid sodium salt typically involves the reaction of 2-Naphthalenesulfonic acid with an alkali, such as sodium hydroxide. The product is then obtained through neutralization and crystallization.

Molecular Structure Analysis

The molecular structure of 2-Naphthalenesulfinic acid sodium salt can be represented by the SMILES string [Na+].[O-]S(=O)(=O)c1ccc2ccccc2c1. This indicates that the compound consists of a sodium ion (Na+) and a naphthalene ring sulfonate group.

Chemical Reactions Analysis

Naphthalene-2-sulfonic acid, a related compound, undergoes many reactions of commercial interest. For instance, fusion with sodium hydroxide followed by acidification gives 2-naphthol. It is also an intermediate in the formation of various naphthalene disulfonic acids.

Physical And Chemical Properties Analysis

2-Naphthalenesulfinic acid sodium salt is a solid at room temperature. It has a molecular weight of 230.22. It is soluble in water.

Scientific Research Applications

Chemical Synthesis

. .

Pharmaceutical Industry

. While the specific drugs that use this compound are not mentioned in the sources, it’s common for sulfonic acids and their salts to be used in the production of dyes, detergents, and pharmaceuticals.

Industrial Chemical

. The exact applications in industry are not specified in the sources.

Solubility Studies

. This research can help in understanding the behavior of these compounds in different environments and can guide their use in various applications.

Preparation of Sodium 2-Naphthalenesulfonate

. This compound has its own set of applications, further expanding the utility of 2-Naphthalenesulfinic acid sodium salt.

Capillary Electrophoresis

. This highlights its role in analytical chemistry.

Safety and Hazards

2-Naphthalenesulfinic acid sodium salt may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use personal protective equipment when handling this compound.

Mechanism of Action

Target of Action

The primary targets of 2-Naphthalenesulfinic acid sodium salt are Prothrombin and Trypsin-1 . Prothrombin is a protein present in blood plasma that is converted into active thrombin during coagulation. Trypsin-1 is a serine protease that plays a role in digestion.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Naphthalenesulfinic acid sodium salt. For instance, the compound can induce various aggregates such as spherical and elongated micelles, tubular and rodlike aggregates, as well as vesicles, when added to the aqueous solution of a gemini surfactant .